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Compound of Interest

Compound Name: Boc-His(Tos)-OH

Cat. No.: B558301 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and operational efficiency is paramount. This guide provides essential, immediate safety and

logistical information for handling Boc-His(Tos)-OH, including detailed operational and

disposal plans. By offering procedural, step-by-step guidance, this document aims to be a

preferred source for laboratory safety and chemical handling information, building trust by

delivering value beyond the product itself.

Chemical Profile:

Name: Boc-His(Tos)-OH

Synonyms: N-α-t-Boc-N-im-tosyl-L-histidine

CAS Number: 35899-43-5

Molecular Formula: C₁₈H₂₃N₃O₆S

Hazards: Harmful if swallowed, causes skin irritation, causes serious eye irritation, may

cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Boc-His(Tos)-OH to ensure

the appropriate level of protection.[2] The following table summarizes the recommended PPE

for various laboratory operations involving this compound.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Aliquoting (in a

fume hood)

Safety glasses

with side shields

or chemical

splash goggles.

Chemical-

resistant gloves

(e.g., nitrile).

Laboratory coat.

Not generally

required if

handled in a

certified chemical

fume hood.

Dissolving and

Solution

Preparation

Chemical splash

goggles.

Chemical-

resistant gloves

(e.g., nitrile).

Laboratory coat.

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Peptide

Synthesis (Solid

Phase or

Solution Phase)

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves

(e.g., nitrile).

Chemical-

resistant

laboratory coat

or apron.

May be required

depending on the

scale of the

reaction and

ventilation.

Consult your

institution's

safety officer.

Spill Cleanup

Chemical splash

goggles and a

face shield.

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant

laboratory coat

or apron.

A NIOSH-

approved

respirator with an

appropriate

cartridge for

organic vapors

and particulates

is recommended.

Operational Plan: Step-by-Step Handling
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Adherence to a standardized operational plan minimizes the risk of exposure and ensures the

integrity of the experiment.

1. Preparation and Pre-Handling Check:

Ensure a current Safety Data Sheet (SDS) for Boc-His(Tos)-OH is readily accessible.

Verify that all necessary PPE is available and in good condition.

Confirm that the chemical fume hood is functioning correctly.

Prepare all necessary equipment and reagents before handling the compound.

2. Weighing and Transfer:

Perform all weighing and transfer operations within a certified chemical fume hood to prevent

inhalation of the powder.

Use a dedicated spatula and weighing paper.

Close the container tightly immediately after use.[1]

3. Dissolution:

Add the solvent to the solid Boc-His(Tos)-OH slowly to avoid splashing.

If sonication is required, ensure the vessel is securely capped.

If heating is necessary, use a controlled heating mantle or water bath and monitor the

process.

4. Reaction Setup:

Conduct all reactions in a well-ventilated chemical fume hood.

Ensure all glassware is properly clamped and secured.

Add reagents in the correct order as specified by the experimental protocol.
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5. Post-Reaction Workup:

Quench the reaction carefully, especially if exothermic.

Perform extractions and washes within the fume hood.

Handle all reaction byproducts and waste streams as hazardous.

Disposal Plan: Waste Management and
Decontamination
Proper disposal of Boc-His(Tos)-OH and associated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Unused Boc-His(Tos)-OH, contaminated weighing paper, gloves, and other

solid materials should be collected in a clearly labeled, sealed container for solid chemical

waste.[3]

Liquid Waste: Solutions containing Boc-His(Tos)-OH and tosyl-containing byproducts should

be collected in a designated, labeled container for halogenated or non-halogenated organic

waste, depending on the solvents used. Do not pour down the drain.

Sharps Waste: Contaminated needles, syringes, or broken glassware must be disposed of in

a designated sharps container.[4]

2. Decontamination:

Glassware: Rinse glassware with an appropriate solvent (e.g., acetone, ethyl acetate) to

remove residual Boc-His(Tos)-OH. The rinsate should be collected as hazardous liquid

waste. Subsequently, wash the glassware with detergent and water.

Work Surfaces: Decontaminate work surfaces in the fume hood with a suitable solvent and

then wipe down with a detergent solution. Dispose of all cleaning materials as solid chemical

waste.
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3. Spill Management:

Minor Spill (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).[5][6]

Once absorbed, carefully sweep the material into a designated chemical waste container.

[7]

Decontaminate the area with a suitable solvent and then wash with soap and water.

Major Spill:

Evacuate the laboratory immediately.

Alert your supervisor and the institution's environmental health and safety (EHS) office.

Prevent entry to the area.

Allow only trained emergency response personnel to handle the cleanup.

Workflow for Safe Handling and Disposal of Boc-
His(Tos)-OH
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Caption: Workflow for the safe handling and disposal of Boc-His(Tos)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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